Ethyl 3-aminopyridine-2-sulfonate
Overview
Description
Ethyl 3-aminopyridine-2-sulfonate (EAPS) is an organic compound that has recently been studied for its potential applications in scientific research and laboratory experiments. EAPS is a sulfonated derivative of the aminopyridine class of compounds, which are known to exhibit a variety of biological and chemical activities.
Mechanism Of Action
The mechanism of action of Ethyl 3-aminopyridine-2-sulfonate is not fully understood. However, it is thought to act as a proton donor, which can facilitate the formation of amides and aryl sulfonates. Additionally, it is believed that Ethyl 3-aminopyridine-2-sulfonate can also act as a catalyst, which can promote the reaction of various substrates.
Biochemical and Physiological Effects
Ethyl 3-aminopyridine-2-sulfonate has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the transmission of nerve impulses. In addition, Ethyl 3-aminopyridine-2-sulfonate has been found to have anti-inflammatory, anti-bacterial, and anti-fungal properties.
Advantages And Limitations For Lab Experiments
Ethyl 3-aminopyridine-2-sulfonate has several advantages for laboratory experiments. It is easy to synthesize, has a wide range of applications, and is relatively inexpensive. However, there are some limitations to its use. It is highly water soluble, which can make it difficult to use in certain experiments. Additionally, it is toxic and can cause irritation to the skin and eyes.
Future Directions
The potential future directions for Ethyl 3-aminopyridine-2-sulfonate include further exploration of its biochemical and physiological effects, its use as a reagent in the synthesis of biologically active compounds, and its use in the development of new drug delivery systems. Additionally, further research could be done to optimize its synthesis and to explore its potential applications in other areas, such as food science and cosmetics.
Scientific Research Applications
Ethyl 3-aminopyridine-2-sulfonate has been studied for its potential applications in scientific research. It has been found to be a useful reagent for the synthesis of a variety of compounds, such as aryl sulfonates and amides. In addition, Ethyl 3-aminopyridine-2-sulfonate has been used as a reagent in the synthesis of biologically active compounds, such as inhibitors of the enzyme acetylcholinesterase.
properties
IUPAC Name |
ethyl 3-aminopyridine-2-sulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O3S/c1-2-12-13(10,11)7-6(8)4-3-5-9-7/h3-5H,2,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SVBGFLXBSQPOSR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOS(=O)(=O)C1=C(C=CC=N1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-aminopyridine-2-sulfonate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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